Cas no 1247719-28-3 (3-[2-(Diethylamino)ethylamino]-3-oxopropanoic acid)

• Product Name: 3-[2-(Diethylamino)ethylamino]-3-oxopropanoic acid
• CAS No: 1247719-28-3
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• CID: 2105925
• Update Time: 2023-08-03

3-[2-(Diethylamino)ethylamino]-3-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[[2-(diethylamino)ethyl]amino]-3-oxoPropanoic acid
• 3-[2-(Diethylamino)ethylamino]-3-oxopropanoic acid

• Inchi： 1S/C9H18N2O3/c1-3-11(4-2)6-5-10-8(12)7-9(13)14/h3-7H2,1-2H3,(H,10,12)(H,13,14)
• InChI Key： XOVZFSFGXZBPNC-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)O)NCCN(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 191
• Topological Polar Surface Area: 69.6